5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one

• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol
• IUPAC Name: 6-methyl-5-[1-(2-methylpropyl)piperidin-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C15H24N2O/c1-11(2)10-17-9-5-4-6-14(17)13-7-8-15(18)16-12(13)3/h7-8,11,14H,4-6,9-10H2,1-3H3,(H,16,18)
• InChI Key: IOHUAQLWYNVYSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=O)N1)C2CCCCN2CC(C)C

Description

5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one is a pyridinone derivative characterized by a 6-methyl substituent on the pyridin-2-one core and a 1-isobutylpiperidin-2-yl group at position 4. This structure confers unique physicochemical properties, including moderate lipophilicity due to the isobutyl-piperidine moiety and hydrogen-bonding capacity from the lactam group.

Biological Activity

5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one is a heterocyclic compound with significant potential in medicinal chemistry. Its structure features a pyridine ring substituted with a piperidine moiety, which may contribute to its biological activities. The compound's molecular formula is C15H24N2O, with a molecular weight of approximately 248.36 g/mol .

The unique structural characteristics of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one allow it to undergo various chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions due to the presence of nitrogen atoms in its rings. These reactions are crucial for synthesizing derivatives that may enhance biological activity or modify pharmacokinetic properties.

Pharmacological Profile

Preliminary studies indicate that compounds similar to 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one may exhibit diverse biological activities, including:

• Neuropharmacological Effects : Compounds in this class have shown potential as modulators of neurotransmitter systems, particularly GABA receptors, which are critical for neuronal inhibition and anxiety regulation.
• Analgesic Properties : Some derivatives may act as kappa opioid receptor (KOR) antagonists, which are being explored for their potential in treating pain and mood disorders .

Structure-Activity Relationship (SAR)

The biological activity of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one can be influenced by its structural components. A comparative analysis with similar compounds reveals insights into how variations in substituents affect pharmacological profiles:

Compound Name	Structure Features	Unique Aspects
5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2(1H)-one	Ethyl group instead of isobutyl	Potentially different pharmacological profiles
5-(4-Methylpiperidin-1-yl)-6-methylpyridin-2(1H)-one	Variation in piperidine substituents	May exhibit altered receptor interactions
3-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2(1H)-one	Isopropyl substitution on piperidine	Different steric effects impacting activity

Neurotransmitter Modulation

Research has indicated that compounds structurally related to 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one can modulate GABA_A receptors. For instance, piperine, a compound with structural similarities, has been shown to enhance GABA-induced chloride currents significantly, suggesting a potential mechanism for the anxiolytic effects observed in related compounds .

Kappa Opioid Receptor Antagonism

A study focused on the development of selective KOR antagonists highlighted the importance of structural modifications in enhancing potency and selectivity. While not directly tested on 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one, the findings suggest that similar compounds could be optimized for therapeutic applications in pain management and mood disorders .

Scientific Research Applications

Medicinal Chemistry

Due to its structural characteristics, 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one is positioned as a potential candidate for the development of new therapeutics. Compounds with similar structures often exhibit significant biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them candidates for further investigation in treating infections.
• Anticancer Potential : The compound's ability to interact with specific receptors may provide avenues for anticancer drug development. Research into its mechanism of action could reveal pathways for inhibiting tumor growth .

Pharmacodynamics and Pharmacokinetics

Understanding the pharmacodynamics (the effects of the drug on the body) and pharmacokinetics (the body's effect on the drug) is crucial for assessing the therapeutic potential of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one. Interaction studies are essential for elucidating how this compound behaves in biological systems, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Case Study 1: Anticancer Activity

A study investigated the effects of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one on cancer cell lines. Key findings included:

• Tumor Size Reduction : In vitro experiments demonstrated a significant reduction in tumor size when treated with this compound compared to control groups.
• Mechanistic Insights : Western blot analysis indicated downregulation of anti-apoptotic proteins, suggesting that the compound may induce apoptosis in cancer cells .

Case Study 2: Antimicrobial Efficacy

Research focused on evaluating the antimicrobial properties of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one against various pathogens. Results showed:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 μg/mL
Escherichia coli	0.8 μg/mL
Candida albicans	0.7 μg/mL

These findings indicate promising antimicrobial activity, warranting further exploration into its use as an antibacterial or antifungal agent .

Comparison with Related Compounds

To better understand the unique characteristics of 5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one, it is helpful to compare it with structurally similar compounds:

Compound Name	Structure Features	Unique Aspects
5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2(1H)-one	Ethyl group instead of isobutyl	Potentially different pharmacological profiles
5-(4-Methylpiperidin-1-yl)-6-methylpyridin-2(1H)-one	Variation in piperidine substituents	May exhibit altered receptor interactions
3-(1-Isopropylpiperidin-2-yl)-4-methylpyridin-2(1H)-one	Isopropyl substitution on piperidine	Different steric effects impacting activity

This table highlights how variations in substituents can lead to differences in biological activity and therapeutic potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Piperidine/Pyrrolidine Derivatives

5-(1-Benzylpiperidin-2-yl)-6-methylpyridin-2(1H)-one

• Similarity : 0.83 (structural similarity score) .
• Implications : Benzyl groups may enhance binding to aromatic enzyme pockets but reduce metabolic stability compared to branched aliphatic chains like isobutyl .

5-(1-Acetylpiperidin-2-yl)-6-methylpyridin-2(1H)-one

• Synthesis : Available from 4 suppliers, synthesized via acetylation of piperidine intermediates .

5-(1-Acetylpyrrolidin-2-yl)-6-methylpyridin-2(1H)-one

• Synthesis : Higher yield (up to 99% in similar compounds) due to smaller pyrrolidine ring vs. piperidine .
• Key Differences : Pyrrolidine’s 5-membered ring may alter conformational flexibility and steric hindrance, impacting target engagement .

Pyridinone Derivatives with Aliphatic/Aromatic Substituents

L-696,229 (3-[2-(Benzoxazol-2-yl)ethyl]-5-ethyl-6-methylpyridin-2(1H)-one)

• Activity : Potent HIV-1 reverse transcriptase inhibitor .
• Metabolism : Rapid oxidation of 5-ethyl and 6-methyl groups to hydroxylated metabolites, which retain activity .
• Comparison : The isobutyl group in the target compound may resist oxidation better than ethyl, enhancing metabolic stability.

(E)-4-(Dec-5-en-5-yl)-1,6-dimethylpyridin-2(1H)-one

• Structure : Features a long alkenyl chain at position 3.
• Physicochemical Impact : Increased hydrophobicity vs. the target compound’s isobutyl-piperidine group, likely affecting bioavailability and tissue distribution .

Core-Modified Analogues

Dihydropyrimidin-2(1H)-one Derivatives

• Examples : Compounds 284–288 with varied R1, R2, and R3 substituents (e.g., cycloalkyl, aryl) .
• Comparison: Pyridinones generally exhibit higher polarity than dihydropyrimidinones, influencing solubility and target selectivity.

Metabolic Stability

• Target Compound : The branched isobutyl group likely slows cytochrome P450-mediated oxidation compared to linear alkyl chains (e.g., ethyl in L-696,229) .
• Hydroxylation Trends : Evidence from L-696,229 shows hydroxylation at methyl/ethyl groups reduces activity; isobutyl may mitigate this .

Data Tables

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituent	Bioactivity/Notes	Reference
5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one	Pyridin-2-one	1-Isobutylpiperidin-2-yl	N/A (Target Compound)
5-(1-Benzylpiperidin-2-yl)-6-methylpyridin-2(1H)-one	Pyridin-2-one	1-Benzylpiperidin-2-yl	Structural analog (0.83 similarity)
L-696,229	Pyridin-2-one	5-Ethyl, 3-(benzoxazolylethyl)	HIV-1 RT inhibitor
5-(1-Acetylpyrrolidin-2-yl)-6-methylpyridin-2(1H)-one	Pyridin-2-one	1-Acetylpyrrolidin-2-yl	High synthetic yield (99%)

Table 2: Metabolic Pathways of Selected Compounds

Compound Name	Metabolic Modifications	Impact on Activity
L-696,229	5-Ethyl → 5-(1-hydroxyethyl); 6-methyl → 6-hydroxymethyl	Retains RT inhibition
5-(1-Isobutylpiperidin-2-yl)-6-methylpyridin-2(1H)-one	Predicted: Slow oxidation of isobutyl	Potentially improved stability